Cas no 1087347-28-1 (Methyl 4-hydroxy-2,2-dimethylbutanoate)

• Product Name: Methyl 4-hydroxy-2,2-dimethylbutanoate
• CAS No: 1087347-28-1
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 2109492
• Update Time: 2023-08-04

Methyl 4-hydroxy-2,2-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hydroxy-2,2-dimethylbutanoate
• UNOIUIVUMLPSGG-UHFFFAOYSA-N
• 4-hydroxy-2,2-dimethyl-butyric acid methyl ester
• Butanoicacid,4-hydroxy-2,2-dimethyl-,methylester
• Methyl 4-hydroxy-2,2-dimethylbutanoate

• Inchi： 1S/C7H14O3/c1-7(2,4-5-8)6(9)10-3/h8H,4-5H2,1-3H3
• InChI Key： UNOIUIVUMLPSGG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)CCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 118
• Topological Polar Surface Area: 46.5